Cas no 1783608-16-1 ((3,3-difluoropyrrolidin-2-yl)methanol;hydrochloride)

• Product Name: (3,3-difluoropyrrolidin-2-yl)methanol;hydrochloride
• CAS No: 1783608-16-1
• MF: C₅H₁₀ClF₂NO
• MW: 173.588807582855
• MDL: MFCD31697810
• CID: 5103092
• PubChem ID: 105435700
• Update Time: 2026-03-03

(3,3-difluoropyrrolidin-2-yl)methanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3,3-difluoropyrrolidin-2-yl)methanol;hydrochloride
• MFCD31697810
• 1783608-16-1
• Z2733326155
• P18630
• (3,3-DIFLUOROPYRROLIDIN-2-YL)METHANOL;HCL
• EN300-7540931
• AS-84617
• SY322789
• (3,3-Difluoropyrrolidin-2-yl)methanol hydrochloride
• (3,3-Difluoropyrrolidin-2-yl)methanol HCl
• CS-0185411

• MDL： MFCD31697810
• Inchi： 1S/C5H9F2NO.ClH/c6-5(7)1-2-8-4(5)3-9;/h4,8-9H,1-3H2;1H
• InChI Key： SGDMTPQWUJUZJS-UHFFFAOYSA-N
• SMILES： N1CCC(F)(F)C1CO.Cl

Computed Properties

• Exact Mass: 173.0418980g/mol
• Monoisotopic Mass: 173.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (3,3-difluoropyrrolidin-2-yl)methanol;hydrochloride

Recent Advances in the Study of (3,3-Difluoropyrrolidin-2-yl)methanol Hydrochloride (CAS: 1783608-16-1)

The compound (3,3-difluoropyrrolidin-2-yl)methanol hydrochloride (CAS: 1783608-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropyrrolidine scaffold, has shown promising potential in drug discovery, particularly as a building block for the synthesis of novel bioactive compounds. Recent studies have explored its applications in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents, highlighting its versatility and importance in medicinal chemistry.

A key area of research involving this compound focuses on its role as a precursor in the synthesis of protease inhibitors. Proteases are critical targets in the treatment of various diseases, including viral infections and cancer. The difluoropyrrolidine moiety of (3,3-difluoropyrrolidin-2-yl)methanol hydrochloride provides structural rigidity and enhanced binding affinity, making it an attractive candidate for the design of potent inhibitors. Recent publications have demonstrated its utility in the development of inhibitors targeting SARS-CoV-2 main protease (Mpro), showcasing its relevance in the ongoing fight against COVID-19.

In addition to its applications in protease inhibition, (3,3-difluoropyrrolidin-2-yl)methanol hydrochloride has been investigated for its potential in central nervous system (CNS) drug development. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic properties make it a valuable scaffold for designing drugs targeting neurological disorders. Recent preclinical studies have explored its derivatives as potential treatments for Alzheimer's disease and Parkinson's disease, with promising results in animal models.

Another notable advancement is the use of this compound in the synthesis of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability, bioavailability, and binding affinity. Researchers have successfully incorporated (3,3-difluoropyrrolidin-2-yl)methanol hydrochloride into the structure of various drug candidates, resulting in enhanced therapeutic profiles. For instance, fluorinated analogs of antipsychotic drugs have shown improved efficacy and reduced side effects in recent trials.

The synthetic routes to (3,3-difluoropyrrolidin-2-yl)methanol hydrochloride have also been optimized in recent studies. Novel catalytic methods and green chemistry approaches have been developed to improve yield and reduce environmental impact. These advancements are critical for scaling up production and ensuring the compound's availability for further research and clinical applications.

In conclusion, (3,3-difluoropyrrolidin-2-yl)methanol hydrochloride (CAS: 1783608-16-1) represents a versatile and valuable tool in modern drug discovery. Its applications span from protease inhibition to CNS drug development, and its synthetic accessibility makes it a practical choice for researchers. Continued exploration of its derivatives and mechanisms of action is expected to yield further breakthroughs in the coming years.